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Compound of Interest

Compound Name: Potassium 4-Pyridyltrifluoroborate

Cat. No.: B152779 Get Quote

CAS Number: 1111732-87-6 Chemical Formula: C₅H₄BF₃KN Molecular Weight: 185.00 g/mol

This technical guide provides a comprehensive overview of Potassium 4-
Pyridyltrifluoroborate, a versatile and increasingly important reagent in chemical synthesis,

particularly for researchers, scientists, and professionals in the field of drug development. This

document details its physicochemical properties, synthesis, and significant applications, with a

focus on its role in the construction of complex molecules with therapeutic potential.

Physicochemical Properties
Potassium 4-Pyridyltrifluoroborate is a white to off-white solid that is stable under normal

laboratory conditions.[1] Its stability in air and moisture makes it a more convenient alternative

to the corresponding boronic acid, which can be prone to decomposition. Key quantitative data

for this compound are summarized in the table below.
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Property Value Reference

Molecular Formula C₅H₄BF₃KN [2]

Molecular Weight 185.00 g/mol [2]

Appearance
White to almost white

powder/crystal
[1]

Melting Point 45-50 °C

Purity >98.0% [1]

Storage Temperature
Room Temperature, Inert

Atmosphere
[2][3]

Synthesis of Potassium 4-Pyridyltrifluoroborate
The most common and efficient method for the synthesis of Potassium 4-
Pyridyltrifluoroborate involves the reaction of 4-pyridylboronic acid with potassium hydrogen

difluoride (KHF₂). This straightforward conversion offers high yields and a product with

enhanced stability.

Experimental Protocol: Synthesis from 4-Pyridylboronic
Acid
Materials:

4-Pyridylboronic acid

Potassium hydrogen difluoride (KHF₂)

Methanol

Water

Acetone

Diethyl ether
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Procedure:

In a suitable reaction vessel, dissolve 4-pyridylboronic acid in a mixture of methanol and

water.

To this solution, add a stoichiometric excess of potassium hydrogen difluoride (KHF₂)

portion-wise with stirring.

Continue stirring the reaction mixture at room temperature for a specified period to ensure

complete conversion. The progress of the reaction can be monitored by techniques such as

thin-layer chromatography (TLC) or nuclear magnetic resonance (NMR) spectroscopy.

Upon completion, the solvent is removed under reduced pressure.

The resulting solid residue is then purified by recrystallization, typically from a solvent system

like acetone/diethyl ether, to yield pure Potassium 4-Pyridyltrifluoroborate.

Reactants

Reaction Work-up & Purification

4-Pyridylboronic Acid

Reaction in
Methanol/Water

KHF₂

Solvent Removal Recrystallization
(Acetone/Diethyl Ether)

Potassium
4-Pyridyltrifluoroboratee

Click to download full resolution via product page

General workflow for the synthesis of Potassium 4-Pyridyltrifluoroborate.

Applications in Suzuki-Miyaura Cross-Coupling
Reactions
A primary application of Potassium 4-Pyridyltrifluoroborate is as a nucleophilic partner in

palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This reaction is a powerful tool

for the formation of carbon-carbon bonds, enabling the synthesis of complex biaryl and
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heteroaryl structures, which are common motifs in pharmaceuticals. The use of the

trifluoroborate salt often provides advantages over the corresponding boronic acid, including

enhanced stability and, in some cases, improved reaction yields.

Experimental Protocol: Suzuki-Miyaura Coupling with an
Aryl Bromide
Materials:

Potassium 4-Pyridyltrifluoroborate

Aryl bromide (e.g., 4-bromoaniline)

Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf))

Base (e.g., Cs₂CO₃ or K₂CO₃)

Solvent system (e.g., Toluene/Water or Dioxane/Water)

Inert gas (e.g., Argon or Nitrogen)

Procedure:

To a reaction flask, add Potassium 4-Pyridyltrifluoroborate, the aryl bromide, and the

base.

The flask is evacuated and backfilled with an inert gas several times to ensure an oxygen-

free atmosphere.

The solvent system is added, and the mixture is degassed by bubbling the inert gas through

it for a period of time.

The palladium catalyst is then added to the reaction mixture under the inert atmosphere.

The reaction is heated to the desired temperature (typically 80-100 °C) and stirred for the

required time, with the reaction progress monitored by TLC or LC-MS.
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Upon completion, the reaction mixture is cooled to room temperature and diluted with an

organic solvent (e.g., ethyl acetate).

The organic layer is washed with water and brine, dried over anhydrous sodium sulfate, and

concentrated under reduced pressure.

The crude product is purified by column chromatography on silica gel to afford the desired 4-

arylpyridine product.
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General workflow for a Suzuki-Miyaura cross-coupling reaction.

Role in Drug Development and Kinase Inhibition
The 4-pyridyl moiety is a privileged scaffold in medicinal chemistry, frequently found in the

structure of potent and selective kinase inhibitors. Kinases are a critical class of enzymes that

regulate a vast array of cellular processes, and their dysregulation is a hallmark of many

diseases, including cancer. The nitrogen atom of the pyridine ring often acts as a key hydrogen

bond acceptor, anchoring the inhibitor to the hinge region of the kinase's ATP-binding site.

The synthesis of kinase inhibitors often involves the introduction of a 4-pyridyl group onto a

core heterocyclic structure. Potassium 4-Pyridyltrifluoroborate serves as an excellent
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building block for this purpose via the Suzuki-Miyaura coupling. For instance, in the

development of inhibitors for kinases such as JNK, PI3K, EGFR, and VEGFR, the 4-pyridyl

group plays a crucial role in achieving high potency and selectivity.[4][5][6][7]

Illustrative Signaling Pathway: Inhibition of a Receptor
Tyrosine Kinase (RTK) Pathway
The diagram below illustrates a simplified signaling pathway initiated by a Receptor Tyrosine

Kinase (RTK), such as EGFR or VEGFR, and its inhibition by a synthesized inhibitor containing

a 4-pyridyl moiety. Upon ligand binding, the RTK dimerizes and autophosphorylates, creating

docking sites for downstream signaling proteins. This cascade ultimately leads to cellular

responses like proliferation and survival. A kinase inhibitor, synthesized using Potassium 4-
Pyridyltrifluoroborate, can block the ATP-binding site of the RTK, preventing

autophosphorylation and halting the downstream signaling cascade.
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Inhibition of a generic Receptor Tyrosine Kinase signaling pathway.
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Conclusion
Potassium 4-Pyridyltrifluoroborate is a highly valuable and versatile reagent for chemical

synthesis. Its enhanced stability and efficacy in Suzuki-Miyaura cross-coupling reactions make

it an ideal building block for the introduction of the 4-pyridyl moiety, a critical pharmacophore in

many kinase inhibitors. This technical guide provides researchers and drug development

professionals with essential information on its properties, synthesis, and application,

highlighting its significance in the development of targeted therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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